Cas no 1805252-41-8 (5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide
• CAS No: 1805252-41-8
• MF: C₆H₄BrF₂N₃O₄S
• MW: 332.079465866089
• CID: 4865302
• Update Time: 2025-10-23

5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide

• Inchi： 1S/C6H4BrF2N3O4S/c7-2-1-3(12(13)14)4(5(8)9)11-6(2)17(10,15)16/h1,5H,(H2,10,15,16)
• InChI Key： OSUKDNKHXZGXMX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)N=C1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide

Comprehensive Overview of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide (CAS No. 1805252-41-8)

5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide (CAS No. 1805252-41-8) is a highly specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromine atom, a difluoromethyl group, a nitro moiety, and a sulfonamide group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in its potential role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural complexity of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide has garnered attention in the scientific community due to its versatility in organic synthesis. Its pyridine core serves as a scaffold for constructing heterocyclic compounds, while the sulfonamide group enhances solubility and bioavailability—a critical factor in modern drug design. Recent studies highlight its utility in medicinal chemistry, where it has been explored for modulating enzyme activity and targeting specific metabolic pathways.

In the context of agrochemical innovation, this compound has shown promise as a precursor for crop protection agents. The presence of the difluoromethyl group contributes to improved stability and efficacy in pest control formulations. As sustainability becomes a focal point in agriculture, researchers are investigating eco-friendly derivatives of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide to reduce environmental impact while maintaining high performance.

From an analytical perspective, the compound’s distinct spectroscopic properties (e.g., NMR and mass spectrometry signatures) facilitate its identification and purity assessment. Laboratories prioritize high-purity grades of CAS No. 1805252-41-8 to ensure reproducibility in experiments, especially when studying structure-activity relationships (SAR). This aligns with the growing demand for high-quality chemical standards in academic and industrial settings.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide often involves multi-step reactions, including halogenation, nitration, and sulfonylation. Optimizing these processes for scalability and cost-efficiency remains a key challenge, driving innovations in green chemistry techniques such as catalytic fluorination and flow chemistry. These advancements address broader industry trends toward sustainable manufacturing practices.

Emerging applications of this compound extend to material science, where its electron-withdrawing groups enable the design of organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, researchers are exploring its derivatives for use in light-harvesting systems and electronic devices, further expanding its commercial relevance.

In summary, 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-sulfonamide (CAS No. 1805252-41-8) represents a multifaceted compound with cross-disciplinary utility. Its integration into drug development, agrochemicals, and advanced materials underscores its importance in contemporary scientific research. As innovation accelerates, this molecule is poised to play a pivotal role in addressing global challenges in health, agriculture, and energy.